(2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone

• IUPAC Name: (2-amino-5-ethylthiophen-3-yl)-(2-chlorophenyl)methanone
• InChI: InChI=1S/C13H12ClNOS/c1-2-8-7-10(13(15)17-8)12(16)9-5-3-4-6-11(9)14/h3-7H,2,15H2,1H3
• InChI Key: RFCCZAHPNNJKKR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)N)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C13H12ClNOS
• DSSTOX Substance ID: DTXSID90523879
• Molecular Weight: 265.76 g/mol
• CAS RN: 50508-60-6

Description

“(2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone” is a chemical compound that can be used as the raw material for the synthesis of Etizolam, which is an important sedative hypnotic and antidepressant drug.

Molecular Structure Analysis

The molecular formula of “(2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone” is C13H12ClNOS, and its molecular weight is 266.77.

Scientific Research Applications

• Crystal and Molecular Structures :

  • This compound has been studied for its crystal and molecular structures. It crystallizes in the monoclinic P21/c space group, with intramolecular N–H···O=C hydrogen bonds forming six-membered planar rings that significantly influence its molecular conformation. Such structures have implications in material science and molecular engineering (Kubicki et al., 2012).

• Density Functional Theory (DFT) and Docking Studies :

  • Novel compounds related to (2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone have been synthesized and analyzed using DFT. These studies provide insights into the equilibrium geometry, bonding features, and harmonic vibrational wave numbers, contributing to understanding the structural and electronic properties of these compounds (Shahana & Yardily, 2020).

• Synthesis and Antimicrobial Activity :

  • Related derivatives have been synthesized and evaluated for antimicrobial and anticancer activity. This shows the potential of such compounds in the development of new pharmaceuticals (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Antioxidant Activity :

  • Derivatives of this compound have been studied for their in vitro antioxidant activity. This research contributes to the development of new antioxidant agents, which are critical in preventing oxidative stress-related diseases (Reddy et al., 2015).

• Molecular Docking and Antiviral Activity :

  • Molecular docking studies have been carried out to understand the antiviral activity of compounds related to (2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone. These studies are important for the development of new antiviral drugs (FathimaShahana & Yardily, 2020).

Q & A

Q1: What is the crystal structure of (2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone and how does its molecular conformation contribute to its potential activity?

A1: (2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone crystallizes in the monoclinic P21/c space group. [] Its unit cell parameters are a = 10.6092(8) Å, b = 10.8355(8) Å, c = 11.1346(9) Å, β = 98.643(6)°. [] A key structural feature is the intramolecular N–H···O=C hydrogen bond, which forms a six-membered planar ring within the molecule. [] This hydrogen bond significantly influences the molecule's conformation, potentially contributing to its ability to interact with the target receptor. [] Further research is needed to fully elucidate the structure-activity relationship and confirm its interaction with the human A1 adenosine receptor.